Cas no 1805102-10-6 (Methyl 3-amino-5-bromo-4-(difluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 3-amino-5-bromo-4-(difluoromethyl)pyridine-2-acetate
• CAS No: 1805102-10-6
• MF: C₉H₉BrF₂N₂O₂
• MW: 295.080768346787
• CID: 4853660
• Update Time: 2025-05-24

Methyl 3-amino-5-bromo-4-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-5-bromo-4-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C9H9BrF2N2O2/c1-16-6(15)2-5-8(13)7(9(11)12)4(10)3-14-5/h3,9H,2,13H2,1H3
• InChI Key： GLYSFUQRZGRALU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CC(=O)OC)C(=C1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-amino-5-bromo-4-(difluoromethyl)pyridine-2-acetate

Research Briefing on Methyl 3-amino-5-bromo-4-(difluoromethyl)pyridine-2-acetate (CAS: 1805102-10-6)

Methyl 3-amino-5-bromo-4-(difluoromethyl)pyridine-2-acetate (CAS: 1805102-10-6) is a pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound features a unique structural motif, combining a bromo-substituted pyridine core with a difluoromethyl group and an ester functionality, making it a versatile intermediate for the synthesis of biologically active molecules. Recent studies have explored its utility in the design of kinase inhibitors, antimicrobial agents, and other therapeutic candidates.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Methyl 3-amino-5-bromo-4-(difluoromethyl)pyridine-2-acetate as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study highlighted the compound's reactivity in palladium-catalyzed cross-coupling reactions, which enabled the efficient construction of diverse BTK-targeting scaffolds. The resulting inhibitors demonstrated potent activity against BTK, with IC50 values in the low nanomolar range, suggesting promising therapeutic potential for autoimmune diseases and B-cell malignancies.

Another significant application of this compound was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where it served as a precursor for the development of antimicrobial agents. The researchers functionalized the amino group of the pyridine core to introduce various heterocyclic moieties, yielding compounds with broad-spectrum activity against Gram-positive and Gram-negative bacteria. Notably, some derivatives exhibited enhanced potency against methicillin-resistant Staphylococcus aureus (MRSA), underscoring the compound's value in addressing antibiotic resistance.

Recent advancements in synthetic methodologies have also focused on optimizing the production of Methyl 3-amino-5-bromo-4-(difluoromethyl)pyridine-2-acetate. A 2023 Organic Process Research & Development publication described a scalable and cost-effective route for its synthesis, emphasizing green chemistry principles such as reduced solvent usage and improved atom economy. This development is expected to facilitate broader access to the compound for research and industrial applications.

In conclusion, Methyl 3-amino-5-bromo-4-(difluoromethyl)pyridine-2-acetate (CAS: 1805102-10-6) represents a valuable building block in medicinal chemistry, with demonstrated utility in the design of kinase inhibitors and antimicrobial agents. Its unique structural features and reactivity profile continue to inspire innovative research, positioning it as a compound of interest for future drug discovery efforts. Further studies are warranted to explore its potential in other therapeutic areas and to optimize its synthetic accessibility.